Cas no 2171573-59-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
- 2171573-59-2
- EN300-1485695
-
- Inchi: 1S/C22H24N2O5/c1-13(11-20(25)26)23-21(27)14(2)24-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,23,27)(H,24,28)(H,25,26)
- InChI Key: MUMMEUSRTWIDEY-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 396.16852187g/mol
- Monoisotopic Mass: 396.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 105Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485695-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485695-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 50mg |
$647.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 100mg |
$678.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-250mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 250mg |
$708.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-500mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 500mg |
$739.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-1000mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 1000mg |
$770.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-2500mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 2500mg |
$1509.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-5000mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 5000mg |
$2235.0 | 2023-09-28 | ||
| Enamine | EN300-1485695-10000mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid |
2171573-59-2 | 10000mg |
$3315.0 | 2023-09-28 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171573-59-2)
The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171573-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, is a key intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, biomaterials, and as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings and highlight the compound's growing importance in the field.
One of the most notable advancements involves the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in the development of self-assembling peptide hydrogels. Researchers have demonstrated that the Fmoc group enhances the stability and biocompatibility of these hydrogels, making them ideal for applications in tissue engineering and regenerative medicine. A 2023 study published in *Advanced Materials* reported that hydrogels incorporating this compound exhibited superior mechanical properties and sustained release of therapeutic agents, paving the way for innovative treatments in wound healing and controlled drug delivery.
In addition to its role in biomaterials, this compound has been investigated for its potential in cancer therapeutics. A recent *Journal of Medicinal Chemistry* article highlighted its use as a linker in antibody-drug conjugates (ADCs). The study found that the Fmoc-protected amino acid derivative improved the stability and efficacy of ADCs, reducing off-target effects and enhancing tumor-specific drug delivery. These findings suggest that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid could play a pivotal role in the next generation of targeted cancer therapies.
Further research has explored the compound's utility in solid-phase peptide synthesis (SPPS). Its unique chemical properties allow for efficient coupling and deprotection steps, which are critical for the synthesis of complex peptides. A 2022 study in *Organic Letters* detailed a novel SPPS protocol using this compound, achieving higher yields and purity compared to traditional methods. This advancement has significant implications for the production of peptide-based drugs and diagnostics.
Despite these promising developments, challenges remain. For instance, the scalability of synthesizing 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in large quantities without compromising purity is an ongoing area of research. Additionally, further in vivo studies are needed to fully understand its pharmacokinetics and long-term safety profile. However, the compound's versatility and demonstrated efficacy in preliminary studies make it a compelling subject for future research.
In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS: 2171573-59-2) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in biomaterials, cancer therapeutics, and peptide synthesis underscore its potential to drive innovation in drug development and regenerative medicine. As research continues to uncover new uses and optimize its synthesis, this compound is poised to make significant contributions to the field.
2171573-59-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)